Cas no 50878-83-6 (1,3,4-Thiadiazol-2-amine, N,N-dimethyl-5-phenyl-)
50878-83-6 structure
Product Name:1,3,4-Thiadiazol-2-amine, N,N-dimethyl-5-phenyl-
CAS No:50878-83-6
MF:C10H11N3S
MW:205.279440164566
CID:363857
PubChem ID:12733826
Update Time:2025-04-19
1,3,4-Thiadiazol-2-amine, N,N-dimethyl-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazol-2-amine, N,N-dimethyl-5-phenyl-
- N,N-dimethyl-5-phenyl-1,3,4-thiadiazol-2-amine
- 50878-83-6
- DTXSID40508439
-
- Inchi: 1S/C10H11N3S/c1-13(2)10-12-11-9(14-10)8-6-4-3-5-7-8/h3-7H,1-2H3
- InChI Key: BYEFYZCXKAIDFF-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=CC=2)=NN=C1N(C)C
Computed Properties
- Exact Mass: 205.06753
- Monoisotopic Mass: 205.06736854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 57.3Ų
Experimental Properties
- PSA: 29.02
1,3,4-Thiadiazol-2-amine, N,N-dimethyl-5-phenyl- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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